
Personal protective equipment for handling
Paromomycin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Paromomycin

Cat. No.: B15582555 Get Quote

Essential Safety and Handling Guide for
Paromomycin
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Paromomycin. It offers procedural, step-by-step

guidance on personal protective equipment, operational plans, and disposal.

Paromomycin is an aminoglycoside antibiotic used to treat intestinal infections.[1][2][3] While

effective therapeutically, it presents several hazards in a laboratory setting. It is harmful if

swallowed, toxic in contact with skin or if inhaled, and causes skin and serious eye irritation.[4]

[5][6][7] It may also cause respiratory irritation and is suspected of damaging fertility or the

unborn child.[4][6][7] Therefore, strict adherence to safety protocols is essential.

Personal Protective Equipment (PPE)
When handling Paromomycin, a comprehensive PPE strategy is required to minimize

exposure.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.[7][8][9]

Protects against dust particles

and potential splashes,

preventing serious eye

irritation.[4][6][7]

Hand Protection

Nitrile, neoprene, PVC, or

rubber gloves.[6][8][9]

Consider double-gloving.[8]

Prevents skin contact, as

Paromomycin is toxic upon

absorption through the skin.[4]

Respiratory Protection
NIOSH-approved particulate

respirator (e.g., N95) or higher.

Necessary to prevent

inhalation of aerosolized

particles, which can cause

respiratory irritation and

toxicity.[4][6]

Body Protection

Fully-buttoned lab coat,

protective clothing made of

materials like cotton or PVC,

and closed-toe shoes.[6][9]

Shoe covers are also

recommended.[8]

Minimizes the risk of skin

contact and contamination of

personal clothing.

Operational Handling and Storage
Engineering Controls:

Work in a well-ventilated area with a dedicated exhaust hood or a chemical fume hood.[4][5]

[9]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[7][9]

Safe Handling Practices:

Preparation: Before handling, read the Safety Data Sheet (SDS) thoroughly. Ensure all

necessary PPE is available and in good condition.
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Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood or a ventilated balance enclosure to control dust.

Avoid Dust Generation: Handle Paromomycin powder carefully to avoid creating dust.[8][9]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[5][9] Wash hands thoroughly

with soap and water after handling the compound, even if gloves were worn.[8]

Storage:

Store Paromomycin in its original, tightly sealed container.[5][8][9]

Keep in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents.[5][8]

Store away from food and drink.[9]

Emergency Procedures and First Aid
Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration and seek urgent medical

attention.[4][6]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water.[4]

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

[4][6]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water and seek immediate medical attention.[4]

[6]

Spill Response:
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Minor Spills:

Evacuate the immediate area.

Wear full PPE as described above.

Gently cover the spill with an absorbent material to avoid raising dust.

Carefully sweep or vacuum the material. Use a vacuum with a HEPA filter.[8]

Place the collected material into a sealed container for disposal.[8]

Clean the spill area with a suitable decontaminating solution.

Major Spills:

Evacuate the laboratory and alert others.

Contact your institution's emergency response team immediately.[8]

Disposal Plan
All Paromomycin waste is considered hazardous and must be disposed of according to

institutional and governmental regulations.

Waste Collection: Collect all waste, including contaminated PPE, spill cleanup materials, and

empty containers, in a clearly labeled, sealed, and appropriate hazardous waste container.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Do not dispose of Paromomycin down the drain or in the regular trash.[4][9]

Toxicological Data
The following table summarizes the acute toxicity data for Paromomycin Sulfate.
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Route of Administration Organism LD50 Value

Oral Rat 21,620 mg/kg[8]

Oral Mouse 23,500 mg/kg[8]

Subcutaneous Rat 870 mg/kg[8]

Subcutaneous Mouse 123 mg/kg[8]

Intravenous Rat 181 mg/kg[8]

Intravenous Mouse 90 mg/kg[8]

Intraperitoneal Mouse 750 mg/kg[8]

Subcutaneous Guinea Pig 1,700 mg/kg[8]

Workflow for Handling and Disposal of
Paromomycin
Caption: Workflow for the safe handling, decontamination, and disposal of Paromomycin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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